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Get Quote

Physicochemical & Thermodynamic Properties

The table below consolidates the available quantitative data for 5-Methyl-2-heptene.

Property Value Unit Source / Comment

Molecular Formula C₈H₁₆ - [1] [2] [3]

Molecular Weight 112.21 g/mol [1] [2] [3]

IUPAC Name (E)-5-Methylhept-2-
ene

- [3]

CAS Registry Number 24608-85-3 (trans
isomer)

- [2]

Boiling Point 113.0 °C Calculated value [4]

Melting Point -113.3 °C Calculated value [4]

log P (XLogP3) 3.4 - [4]
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Property Value Unit Source / Comment

Water Solubility (log₁₀) -2.78 - Calculated value; approx. 0.17 g/L
[4]

Standard Enthalpy of
Vaporization (ΔvapH°)

39.3 (Exp.) / 32.97
(Calc.)

kJ/mol Experimental value from NIST [2];
Calculated value [4]

Standard Enthalpy of
Formation (ΔfH°gas)

-96.51 kJ/mol Calculated value [4]

Flash Point ~15-25 (est.) °C Estimated from similar compounds
[4]

Physical State Colorless to pale
yellow liquid

- [4]

Experimental Protocol Considerations

The search results did not yield specific experimental methodologies for measuring the properties of 5-

Methyl-2-heptene. However, the following general principles from chromatography method development

can serve as a starting point for analyzing such compounds [5] [6].

Solubility and Sample Preparation: The very low calculated water solubility indicates that 5-Methyl-
2-heptene is highly hydrophobic. For laboratory analysis, it would likely be dissolved in non-polar
organic solvents like hexane or heptane. Sample preparation techniques such as liquid-liquid

extraction or solid-phase extraction would be appropriate for isolating it from complex matrices [5].
Analysis via Chromatography: Reversed-phase High-Performance Liquid Chromatography (HPLC)

is the most common mode for separating non-polar to moderately polar molecules like this alkene [6].
Stationary Phase: A C18 (Octadecyl-silica) column would be a standard first choice [6].

Mobile Phase: A mixture of a water-miscible organic solvent (e.g., acetonitrile or methanol)
and water would be used. A gradient elution, increasing the proportion of the organic solvent

over time, can help achieve separation [6].
Detection: Since alkenes lack strong chromophores, a UV detector may not be sensitive.

Alternative detectors like an Evaporative Light Scattering Detector (ELSD) or a Corona
Charged Aerosol Detector (CAD) are more suitable for such compounds [6].
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Molecular Structure & Workflow

The following diagrams illustrate the molecular structure of 5-Methyl-2-heptene and a generalized

workflow for its analysis based on the principles above.

Start: Analyze 5-Methyl-2-Heptene

Sample Preparation
Dissolve in non-polar solvent

(e.g., Hexane)

Method Scouting
Screen column and mobile phase

(Start with C18 column)

Method Optimization
Adjust mobile phase ratio,

flow rate, temperature

Robustness Testing
Evaluate method reliability

under small parameter changes

Final Analysis & Data Review

Click to download full resolution via product page

Generalized HPLC method development workflow for 5-Methyl-2-heptene [5] [6].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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